6-Hydroxy-11-(pyridin-4-yl)-13-(trifluoromethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5,10,12-pentaen-4-one

• IUPAC Name: 11-pyridin-4-yl-13-(trifluoromethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione
• InChI: InChI=1S/C15H7F3N4O2S/c16-15(17,18)7-5-8(6-1-3-19-4-2-6)20-13-9(7)10-11(25-13)12(23)22-14(24)21-10/h1-5H,(H2,21,22,23,24)
• InChI Key: VCIUQYHUODFWAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NC3=C(C(=C2)C(F)(F)F)C4=C(S3)C(=O)NC(=O)N4
• Molecular Formula: C15H7F3N4O2S
• Molecular Weight: 364.3 g/mol
• CAS No.: 625376-68-3

Description

The compound 6-Hydroxy-11-(pyridin-4-yl)-13-(trifluoromethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5,10,12-pentaen-4-one is a complex heterocyclic molecule featuring a tricyclic core system containing sulfur (8-thia) and nitrogen (3,5,10-triaza) atoms. Key structural elements include:

• A trifluoromethyl (-CF₃) group at position 13, known for enhancing metabolic stability and modulating electronic properties.
• A hydroxyl (-OH) group at position 6, which may influence solubility and reactivity.

Structural characterization of similar compounds typically employs X-ray crystallography using programs like SHELX .

Biological Activity

The compound 6-Hydroxy-11-(pyridin-4-yl)-13-(trifluoromethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5,10,12-pentaen-4-one (CAS No. 879457-63-3) is a complex organic molecule with significant potential in pharmaceutical applications. Its unique structure includes a trifluoromethyl group and a pyridine moiety, which may contribute to its biological activity. This article explores the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C$_{16}$H$_{8}$F$_3$N$_3$O$_2$S
• Molecular Weight : 363.31 g/mol
• IUPAC Name : 6-hydroxy-11-(pyridin-4-yl)-13-(trifluoromethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5,10,12-pentaen-4-one

Structural Features

The compound features a tricyclic core structure with multiple functional groups that may influence its biological interactions:

Feature	Description
Trifluoromethyl Group	May enhance lipophilicity and bioactivity
Hydroxy Group	Potential for hydrogen bonding interactions
Pyridine Ring	Known for pharmacological activity

Antimicrobial Properties

Research indicates that compounds with similar structural frameworks often exhibit antimicrobial properties. The presence of the pyridine ring may enhance the compound's ability to interact with microbial targets.

Anticancer Activity

Studies involving related triazine derivatives have shown promising anticancer effects. The mechanism of action typically involves the induction of apoptosis in cancer cells through the activation of specific signaling pathways.

Enzyme Inhibition

Compounds with similar structures have been investigated for their ability to inhibit various enzymes involved in disease processes:

Enzyme Target	Inhibition Type	Reference
Cyclooxygenase (COX)	Competitive
Protein Kinases	Non-competitive

Case Studies

• Anticancer Activity : A study demonstrated that triazine derivatives exhibited significant cytotoxicity against human cancer cell lines, suggesting that the compound could be evaluated for similar effects.
• Antimicrobial Efficacy : Research on related compounds has shown effective inhibition of bacterial growth, indicating potential use in treating infections.

Research Findings

Recent studies have focused on the synthesis and biological evaluation of this compound and its analogs:

• A study published in PubMed highlighted the synthesis of related pyridine derivatives and their biological evaluations, showing that modifications to the pyridine ring can significantly alter biological activity .
• Another investigation explored the role of trifluoromethyl groups in enhancing the lipophilicity and overall bioactivity of similar compounds .

Comparison with Similar Compounds

Table 1: Substituent Comparison at Position 11

Compound Name (CAS/Evidence)	R Group at Position 11	Key Properties
6-Hydroxy-11-(pyridin-4-yl)-13-(trifluoromethyl)-... (Target Compound)	Pyridin-4-yl	Electron-withdrawing (N atom), moderate polarity, potential H-bonding
6-Hydroxy-11-methyl-13-(trifluoromethyl)-... (CAS:674804-56-9, )	Methyl	Electron-donating, non-polar, reduced steric hindrance
6-Hydroxy-11-(thiophen-2-yl)-13-(trifluoromethyl)-... (CAS:625376-70-7, )	Thiophen-2-yl	Electron-rich (S atom), aromatic, moderate solubility

Key Observations:

The methyl group () is electron-donating, which may alter reactivity and pharmacokinetic properties. The thiophen-2-yl group () contributes sulfur-based aromaticity, possibly affecting redox behavior .

Solubility and Reactivity :

• The pyridine and thiophene substituents introduce moderate polarity compared to the hydrophobic methyl group, suggesting improved aqueous solubility for the target compound and thiophene analog.
• The hydroxyl (-OH) and trifluoromethyl (-CF₃) groups are conserved across analogs, indicating shared roles in stability and intermolecular interactions .